2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C22H17ClN2O3/c1-14-2-4-15(5-3-14)22-25-19-12-17(8-11-20(19)28-22)24-21(26)13-27-18-9-6-16(23)7-10-18/h2-12H,13H2,1H3,(H,24,26)
• InChI Key: UPYMTEYSKGQGND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol

Description

2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide, also known as BMB-314, is a synthetic compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been shown to have various biochemical and physiological effects. In studies conducted on animal models, 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been shown to improve cognitive function and reduce the risk of neuronal damage. Additionally, 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been shown to have anti-inflammatory effects and may be useful in treating various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments is its unique chemical structure, which allows for the study of various cellular processes. Additionally, 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been shown to have minimal toxicity, making it a safe compound to use in lab experiments. However, one limitation of using 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide is its limited solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research involving 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide. One area of interest is in the development of new drugs that are based on the chemical structure of 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide and its potential applications in various fields of research.

Synthesis Methods

2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis process begins with the reaction of 4-chlorophenol with 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylic acid to form an intermediate compound. This intermediate is then reacted with acetyl chloride to produce 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of neuroscience, where 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been shown to have potential neuroprotective effects. Additionally, 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]acetamide has been studied for its potential use in cancer research, where it has been shown to have anti-tumor properties.